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Compound of Interest

Compound Name: 1,9-Dimethylxanthine

Cat. No.: B1219530

An In-depth Technical Guide to 1,9-Dimethylxanthine

Introduction

1,9-Dimethylxanthine is a dimethylated derivative of xanthine, a purine base found in most
human body tissues and fluids.[1] Structurally, it is an isomer of the more commonly known
dimethylxanthines, theophylline (1,3-dimethylxanthine) and theobromine (3,7-
dimethylxanthine), and paraxanthine (1,7-dimethylxanthine), which is the primary metabolite of
caffeine in humans.[2][3][4] As a member of the methylxanthine family, 1,9-dimethylxanthine
is of interest to researchers for its potential pharmacological activities, which are generally
associated with antagonism of adenosine receptors and inhibition of phosphodiesterase (PDE)
enzymes.[5] This document provides a comprehensive technical overview of 1,9-
dimethylxanthine, covering its chemical properties, synthesis, biological activity, and analytical
methods for its characterization, aimed at researchers and professionals in drug development.

Chemical and Physical Properties

1,9-Dimethylxanthine is a purine alkaloid with a molecular structure featuring methyl groups at
the N1 and N9 positions of the xanthine core. Its chemical properties are summarized in the
table below.
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Property Value Reference(s)

1,9-dimethyl-3H-purine-2,6-

IUPAC Name )
dione
Molecular Formula C7HsN4O:2
Molecular Weight 180.16 g/mol
CAS Number 33073-01-7
InChI=1S/C7H8N402/c1-10-3-
8-4-5(10)9-
InChl
7(13)11(2)6(4)12/h3H,1-2H3,
(H,9,13)
XKZALMBJTMJPFU-
InChlKey
UHFFFAOYSA-N
SMILES Cnlcnc2cl[nH]c(=0)n(C)c2=0
Purity (typical) >97%

Synthesis of 1,9-Dimethylxanthine

The synthesis of 1,9-dimethylxanthine can be achieved through several routes, primarily
involving the selective methylation of xanthine precursors or the modification of other
methylated xanthines.

Experimental Protocols

Protocol 3.1.1: Direct Methylation of Xanthine This method involves the direct methylation of
xanthine at the N1 and N9 positions.

e Reaction Setup: Dissolve xanthine in a suitable solvent such as dimethylformamide (DMF).

o Methylation: Add an excess of a methylating agent, for example, methyl iodide (CHsl) or
dimethyl sulfate ((CH30)2S02), to the solution under alkaline conditions.

e Reaction Conditions: Heat the reaction mixture at 60-80°C for a duration of 12—24 hours.
Competing methylation at other nitrogen sites can occur.
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« Purification: Isolate the desired 1,9-dimethylxanthine product through recrystallization from
ethanol or aqueous methanol.

Protocol 3.1.2: Synthesis from 8-Methylisocaffeine This route offers higher regioselectivity
compared to direct methylation.

e Chlorination: Convert 8-methylisocaffeine to an intermediate via chlorination of the C(8)-
methyl group.

» Nucleophilic Substitution: Perform a nucleophilic substitution reaction on the chlorinated
intermediate to yield 1,9-dimethylxanthine.

« Purification: Purify the final product using column chromatography or recrystallization.

Protocol 3.1.3: Synthesis via Uric Acid Derivatives This "green chemistry" approach avoids
halogenated reagents.

e Ring Cleavage: Heat uric acid with acetamide at 150-160°C to cleave the imidazolone ring.
o Cyclization: The intermediate cyclizes to form 8-methylxanthine.

o Methylation: Methylate the 8-methylxanthine at the N1 and N9 positions using dimethyl
carbonate ((CHs0)2CO) in the presence of potassium carbonate (K=2COs) to produce 1,9-
dimethylxanthine.

Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [What is 1,9-Dimethylxanthine?]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b1219530#what-is-1-9-
dimethylxanthine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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